Cas no 1514002-68-6 (4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1514002-68-6
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5180672
• Update Time: 2025-10-30

4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-5-cyclopropyl-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-cyclopropyl-4-(phenylmethyl)-
• 4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C14H14N2O2/c17-14(18)13-11(8-9-4-2-1-3-5-9)12(15-16-13)10-6-7-10/h1-5,10H,6-8H2,(H,15,16)(H,17,18)
• InChI Key： PLNVCTBBEMVJNZ-UHFFFAOYSA-N
• SMILES： N1C(C2CC2)=C(CC2=CC=CC=C2)C(C(O)=O)=N1

Additional information on 4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 4-Benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic Acid (CAS: 1514002-68-6)

The compound 4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid (CAS: 1514002-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative has been identified as a promising scaffold for the development of novel small-molecule inhibitors targeting various disease pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involves the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Researchers have demonstrated that 4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid can selectively bind to specific protein domains, thereby disrupting pathological PPIs. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in inhibiting the interaction between p53 and MDM2, a well-known target in cancer therapy.

In addition to its applications in oncology, this compound has shown promise in the treatment of inflammatory diseases. A recent preclinical study highlighted its ability to suppress the activation of NF-κB, a transcription factor central to inflammatory responses. The study, conducted in murine models of rheumatoid arthritis, revealed that the compound significantly reduced joint inflammation and cartilage degradation. These findings suggest that 4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid could serve as a lead compound for the development of anti-inflammatory therapeutics.

Another notable advancement is the optimization of its pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to enhance the compound's bioavailability and metabolic stability. For example, modifications to the benzyl and cyclopropyl moieties have yielded derivatives with improved solubility and reduced hepatic clearance. These efforts are documented in a 2024 patent application, which outlines novel synthetic routes and formulations for the compound.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as off-target effects and potential toxicity require further investigation. However, the growing body of research underscores the potential of 4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid as a versatile scaffold for drug discovery. Future studies are expected to explore its applications in other therapeutic areas, including infectious diseases and metabolic disorders.

In conclusion, the recent research on 4-benzyl-3-cyclopropyl-1H-pyrazole-5-carboxylic acid (CAS: 1514002-68-6) highlights its multifaceted potential in medicinal chemistry. Its ability to modulate critical biological pathways, coupled with ongoing efforts to optimize its properties, positions it as a valuable candidate for further development. Continued research and collaboration across academia and industry will be essential to fully realize its therapeutic promise.